Cas no 415711-11-4 (16,23-Epoxy-2,20,24,25-tetrahydroxycucurbita-1,5-diene-3,11-dione; (16α,20S,23R,24ξ)-form, 2-O-[α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranoside])

• Product Name: 16,23-Epoxy-2,20,24,25-tetrahydroxycucurbita-1,5-diene-3,11-dione; (16α,20S,23R,24ξ)-form, 2-O-[α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranoside]
• CAS No: 415711-11-4
• MF: C₄₂H₆₄O₁₆
• MW: 824.947975158691
• CID: 6757975
• Update Time: 2024-03-03

16,23-Epoxy-2,20,24,25-tetrahydroxycucurbita-1,5-diene-3,11-dione; (16α,20S,23R,24ξ)-form, 2-O-[α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranoside] Chemical and Physical Properties

Names and Identifiers

• (-)-Khekadaengoside J
• 16,23-Epoxy-2,20,24,25-tetrahydroxycucurbita-1,5-diene-3,11-dione; (16α,20S,23R,24ξ)-form, 2-O-[α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranoside]

• Inchi： 1S/C42H64O16/c1-17-26(45)28(47)30(49)35(54-17)58-31-29(48)27(46)23(16-43)57-36(31)56-20-12-19-18(37(2,3)33(20)50)10-11-24-39(6)13-21-32(40(39,7)15-25(44)42(19,24)9)41(8,53)14-22(55-21)34(51)38(4,5)52/h10,12,17,19,21-24,26-32,34-36,43,45-49,51-53H,11,13-16H2,1-9H3
• InChI Key： LJIPHELFYSCLEX-UHFFFAOYSA-N
• SMILES： CC1C(O)C(O)C(O)C(OC2C(OC3C(=O)C(C)(C)C4=CCC5C(C4C=3)(C)C(=O)CC3(C5(CC4C3C(O)(C)CC(C(C(O)(C)C)O)O4)C)C)OC(CO)C(O)C2O)O1

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 58
• XLogP3: 0.259

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides